Cas no 1806843-06-0 (2-Amino-6-chloro-3-(difluoromethyl)pyridine-4-methanol)

• Product Name: 2-Amino-6-chloro-3-(difluoromethyl)pyridine-4-methanol
• CAS No: 1806843-06-0
• MF: C₇H₇ClF₂N₂O
• MW: 208.593087434769
• CID: 4852576
• Update Time: 2025-05-26

2-Amino-6-chloro-3-(difluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-chloro-3-(difluoromethyl)pyridine-4-methanol

• Inchi： 1S/C7H7ClF2N2O/c8-4-1-3(2-13)5(6(9)10)7(11)12-4/h1,6,13H,2H2,(H2,11,12)
• InChI Key： KXHUTJTUQOLPMC-UHFFFAOYSA-N
• SMILES： ClC1=CC(CO)=C(C(F)F)C(N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 1.2
• Topological Polar Surface Area: 59.1

Additional information on 2-Amino-6-chloro-3-(difluoromethyl)pyridine-4-methanol

Introduction to 2-Amino-6-chloro-3-(difluoromethyl)pyridine-4-methanol (CAS No. 1806843-06-0) and Its Applications in Modern Chemical Biology

2-Amino-6-chloro-3-(difluoromethyl)pyridine-4-methanol, identified by its unique Chemical Abstracts Service (CAS) number 1806843-06-0, is a specialized heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and structural versatility. The presence of multiple functional groups, including an amino group, a chloro substituent, a difluoromethyl moiety, and a hydroxymethyl group, makes this compound a valuable scaffold for the development of novel bioactive molecules.

The structural features of 2-amino-6-chloro-3-(difluoromethyl)pyridine-4-methanol contribute to its potential as an intermediate in the synthesis of various pharmacologically relevant compounds. The amino group at the 2-position and the hydroxymethyl group at the 4-position provide opportunities for further derivatization, enabling the construction of more complex molecular architectures. Additionally, the chloro substituent at the 6-position and the difluoromethyl group at the 3-position introduce electronic and steric effects that can modulate the biological activity of derived compounds.

In recent years, there has been a growing interest in pyridine derivatives as pharmacological agents due to their broad spectrum of biological activities. For instance, pyridine-based compounds have been explored as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The unique combination of functional groups in 2-amino-6-chloro-3-(difluoromethyl)pyridine-4-methanol positions it as a promising candidate for such applications. Specifically, the difluoromethyl group is known to enhance metabolic stability and binding affinity, while the chloro substituent can serve as a handle for further chemical modifications.

One of the most compelling aspects of this compound is its potential in drug discovery. The pyridine core is a common motif in many approved drugs, highlighting its importance as a pharmacophore. By leveraging this scaffold, researchers can design molecules with tailored biological properties. For example, recent studies have demonstrated that pyridine derivatives can interact with target proteins through hydrogen bonding networks, hydrophobic interactions, and electrostatic forces. The presence of both an amino group and a hydroxymethyl group in 2-amino-6-chloro-3-(difluoromethyl)pyridine-4-methanol allows for versatile interactions with biological targets, making it an attractive building block for medicinal chemists.

The synthesis of 2-amino-6-chloro-3-(difluoromethyl)pyridine-4-methanol involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, condensation reactions, and functional group interconversions. Advanced techniques such as transition metal catalysis have also been employed to improve reaction efficiency and selectivity. Given its structural complexity, the synthesis of this compound represents a significant achievement in synthetic organic chemistry.

From a computational chemistry perspective, 2-amino-6-chloro-3-(difluoromethyl)pyridine-4-methanol has been studied using various modeling techniques to predict its biological activity and interactions with potential targets. Molecular docking simulations have been particularly useful in identifying key binding residues on target proteins. These studies have provided insights into how different functional groups contribute to binding affinity and specificity. Additionally, quantum mechanical calculations have been employed to understand electronic effects and resonance structures that influence reactivity.

The pharmaceutical industry has shown considerable interest in developing new drugs based on pyridine derivatives due to their proven efficacy and safety profiles. Several clinical trials are currently underway evaluating the potential of novel pyridine-based compounds as treatments for various diseases. 2-Amino-6-chloro-3-(difluoromethyl)pyridine-4-methanol serves as a valuable intermediate in these efforts, providing a foundation for further derivatization into lead compounds with enhanced therapeutic properties.

In conclusion,2-amino-6-chloro-3-(difluoromethyl)pyridine-4-methanol (CAS No. 1806843-06-0) is a versatile compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features make it an ideal candidate for designing novel bioactive molecules with broad therapeutic applications. As research in this field continues to advance,2-amino-6-chloro-3-(difluoromethyl)pyridine-4-methanol is likely to play an increasingly important role in drug discovery and development.